Cas no 54207-50-0 (N'-hydroxy-N,N-bis(prop-2-en-1-yl)guanidine)

N'-hydroxy-N,N-bis(prop-2-en-1-yl)guanidine is a functionalized guanidine derivative featuring both hydroxyl and allyl substituents. This compound is of interest in synthetic organic chemistry due to its versatile reactivity, particularly in radical and nucleophilic addition reactions. The presence of allyl groups enables participation in polymerization or cross-linking processes, making it a potential precursor for polymeric materials or surface modifications. The hydroxyl group further enhances its utility as a chelating agent or intermediate in coordination chemistry. Its bifunctional structure allows for selective derivatization, offering flexibility in designing advanced molecular architectures. The compound's stability under standard conditions facilitates handling and storage.

N'-hydroxy-N,N-bis(prop-2-en-1-yl)guanidine structure

54207-50-0 structure

Product Name:N'-hydroxy-N,N-bis(prop-2-en-1-yl)guanidine

CAS No:54207-50-0

MF:C₇H₁₃N₃O

MW:155.197621107101

CID:6599896

PubChem ID:165483612

Update Time:2025-10-23

N'-hydroxy-N,N-bis(prop-2-en-1-yl)guanidine Chemical and Physical Properties

Names and Identifiers

- N'-hydroxy-N,N-bis(prop-2-en-1-yl)guanidine
- EN300-1268772
- 54207-50-0
- Inchi： 1S/C7H13N3O/c1-3-5-10(6-4-2)7(8)9-11/h3-4,11H,1-2,5-6H2,(H2,8,9)
- InChI Key： NGFPLXWZCFIIPZ-UHFFFAOYSA-N
- SMILES： O/N=C(\N)/N(CC=C)CC=C

Computed Properties

Exact Mass: 155.105862047g/mol
Monoisotopic Mass: 155.105862047g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 5
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 61.8Å²

N'-hydroxy-N,N-bis(prop-2-en-1-yl)guanidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1268772-1.0g	N'-hydroxy-N,N-bis(prop-2-en-1-yl)guanidine	54207-50-0	1g	$0.0	2023-06-08
Enamine	EN300-1268772-50mg	N'-hydroxy-N,N-bis(prop-2-en-1-yl)guanidine	54207-50-0	50mg	$612.0	2023-10-02
Enamine	EN300-1268772-100mg	N'-hydroxy-N,N-bis(prop-2-en-1-yl)guanidine	54207-50-0	100mg	$640.0	2023-10-02
Enamine	EN300-1268772-250mg	N'-hydroxy-N,N-bis(prop-2-en-1-yl)guanidine	54207-50-0	250mg	$670.0	2023-10-02
Enamine	EN300-1268772-500mg	N'-hydroxy-N,N-bis(prop-2-en-1-yl)guanidine	54207-50-0	500mg	$699.0	2023-10-02
Enamine	EN300-1268772-1000mg	N'-hydroxy-N,N-bis(prop-2-en-1-yl)guanidine	54207-50-0	1000mg	$728.0	2023-10-02
Enamine	EN300-1268772-2500mg	N'-hydroxy-N,N-bis(prop-2-en-1-yl)guanidine	54207-50-0	2500mg	$1428.0	2023-10-02
Enamine	EN300-1268772-5000mg	N'-hydroxy-N,N-bis(prop-2-en-1-yl)guanidine	54207-50-0	5000mg	$2110.0	2023-10-02
Enamine	EN300-1268772-10000mg	N'-hydroxy-N,N-bis(prop-2-en-1-yl)guanidine	54207-50-0	10000mg	$3131.0	2023-10-02

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Additional information on N'-hydroxy-N,N-bis(prop-2-en-1-yl)guanidine

N'-Hydroxy-N,N-Bis(Prop-2-En-1-Yl)Guanidine: A Comprehensive Overview

N'-Hydroxy-N,N-Bis(Prop-2-en-1-Yl)Guanidine, commonly referred to by its CAS Registry Number 54207-50-0, is a compound of significant interest in various scientific and industrial applications. This guanidine derivative has garnered attention due to its unique chemical properties and potential uses in fields such as pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic methodologies and computational modeling have further elucidated its structural characteristics and functional versatility.

The molecular structure of N'-Hydroxy-N,N-Bis(Prop-2-en-1-Yl)Guanidine is characterized by a central guanidine core, which is a nitrogen-rich heterocyclic compound known for its strong hydrogen bonding capabilities and high nucleophilicity. The substituents attached to the guanidine nitrogen atoms include two allyl groups (prop-2-en-1-yl) and a hydroxyl group at the N' position. These substituents not only enhance the compound's stability but also contribute to its reactivity in various chemical transformations.

Recent studies have highlighted the role of N'-Hydroxy-N,N-Bis(Prop-2-en-1-Yl)Guanidine as a versatile building block in organic synthesis. Its ability to participate in both nucleophilic and electrophilic reactions makes it a valuable intermediate in the construction of complex molecules. For instance, researchers have utilized this compound in the synthesis of bioactive compounds, including antiviral agents and anticancer drugs, where its nitrogen-rich framework facilitates the formation of critical pharmacophores.

In the realm of agrochemistry, N'-Hydroxy-N,N-Bis(Prop-2-en-1-Yl)Guanidine has been explored as a potential precursor for herbicides and fungicides. Its ability to inhibit key enzymatic pathways in pests and pathogens has been validated through in vitro assays, suggesting its potential as an environmentally friendly alternative to traditional chemical agents.

The synthesis of N'-Hydroxy-N,N-Bis(Prop-2-en-1-Yl)Guanidine typically involves multi-step processes that combine principles from organic synthesis and catalysis. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are crucial for applications in chiral chemistry and asymmetric catalysis.

From a materials science perspective, this compound has been investigated for its potential as a precursor in the development of advanced materials such as polymers and metal-organic frameworks (MOFs). Its ability to form stable coordination bonds with metal ions makes it a promising candidate for constructing porous materials with applications in gas storage and catalysis.

In conclusion, N'-Hydroxy-N,N-Bis(Prop-2-en-1-Yl)Guanidine (CAS No. 54207-50-0) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, combined with recent breakthroughs in synthetic methodologies and computational modeling, position it as a key player in advancing modern chemistry research.